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Compound of Interest

Compound Name: 3-Nitro-5-(trifluoromethyl)aniline

Cat. No.: B1305688 Get Quote

Technical Guide: 3-Nitro-5-
(trifluoromethyl)aniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of

3-Nitro-5-(trifluoromethyl)aniline, a key intermediate in the synthesis of various

pharmaceuticals and agrochemicals. The document outlines its molecular characteristics, a

representative synthetic protocol, and its role as a precursor in the production of commercially

significant compounds.

Core Molecular and Physical Properties
The fundamental properties of 3-Nitro-5-(trifluoromethyl)aniline are summarized in the table

below, providing a clear reference for laboratory use and chemical synthesis planning.
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Property Value

Molecular Formula C₇H₅F₃N₂O₂

Molecular Weight 206.12 g/mol

CAS Number 401-94-5

Appearance Yellow Powder

Melting Point 77.5-83.5 °C

IUPAC Name 3-Nitro-5-(trifluoromethyl)aniline

Experimental Protocols
The following sections detail a representative synthetic protocol for the preparation of

trifluoromethylanilines and a general analytical methodology for their characterization. These

protocols are based on established chemical principles for related compounds and can be

adapted for the specific synthesis and analysis of 3-Nitro-5-(trifluoromethyl)aniline.

Synthetic Protocol: Preparation of Trifluoromethylanilines

The synthesis of trifluoromethylanilines, such as 3-Nitro-5-(trifluoromethyl)aniline, can be

generally achieved through a multi-step process involving nitration, conversion of a

trichloromethyl group to a trifluoromethyl group, and subsequent reduction of the nitro group.[1]

Step 1: Nitration of a Benzotrichloride Precursor A suitable benzotrichloride derivative is

nitrated using a mixture of nitric acid and sulfuric acid.[1] The reaction is typically carried out at

controlled temperatures, for instance, between -15 to +50°C.[1] The weight ratio of nitric acid to

sulfuric acid can be in the range of 0.5 to 2:1.[1]

Step 2: Fluorination The trichloromethyl group of the resulting nitrobenzotrichloride is converted

into a trifluoromethyl group. This is achieved by reacting the compound with anhydrous

hydrofluoric acid.[1] This fluorination step is generally performed at temperatures ranging from

0 to 180°C and under pressures of 1 to 5 bar.[1]

Step 3: Reduction of the Nitro Group The final step is the reduction of the nitro group on the

nitrobenzotrifluoride to form the desired trifluoromethylaniline.[1] This reduction can be
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accomplished using various reducing agents, such as zinc, tin, or iron with hydrochloric acid, or

through catalytic hydrogenation with palladium on carbon.[2]

Analytical Protocol: Characterization by Gas Chromatography-Mass Spectrometry (GC-MS)

The purity and identity of 3-Nitro-5-(trifluoromethyl)aniline can be determined using Gas

Chromatography-Mass Spectrometry (GC-MS), a common technique for the analysis of aniline

derivatives.

Sample Preparation: The sample is dissolved in a suitable solvent, such as methylene chloride

or acetone, to a concentration appropriate for GC-MS analysis.[3]

Chromatographic Conditions: A capillary gas chromatograph equipped with a nitrogen-

phosphorus detector (NPD) is a suitable instrument for the analysis of nitroanilines.[3] The

chromatographic column could be an AT-210 (30 m, 0.53 mm internal diameter, 1.0 µm film

thickness) or similar.[4] Helium can be used as the carrier gas.[4] The oven temperature is

programmed to ensure the separation of the target analyte from any impurities. A typical

program might start at 50°C, ramp to 125°C, and then to 230°C.[4]

Mass Spectrometry: The mass spectrometer provides structural information for the analyte.

The fragmentation pattern of 3-Nitro-5-(trifluoromethyl)aniline will be characteristic and can

be used to confirm its identity.

Role in Chemical Synthesis
3-Nitro-5-(trifluoromethyl)aniline and its isomers are valuable building blocks in the chemical

industry. Their unique molecular structure, featuring both a nitro group and a trifluoromethyl

group on an aniline core, makes them versatile intermediates for the synthesis of more

complex molecules. They are particularly important in the production of certain pharmaceuticals

and agrochemicals.
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Caption: Logical workflow illustrating the role of 3-Nitro-5-(trifluoromethyl)aniline as a key

intermediate in the synthesis of pharmaceuticals and agrochemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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